![molecular formula C19H19N3O2S B4410445 2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N-methyl-N-phenylacetamide](/img/structure/B4410445.png)
2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N-methyl-N-phenylacetamide
Overview
Description
Synthesis Analysis
The synthesis of quinazolinone derivatives typically involves multi-step reactions starting from basic aromatic amines or anilines. For instance, compounds with similar structures to our compound of interest have been synthesized through reactions involving initial formation of a quinazolinone core, followed by modifications at specific positions on the ring to introduce various substituents, such as ethyl, methyl, and phenyl groups. A common method includes the reaction of 2-methyl aniline with other chemicals to introduce the thio-substituent and additional functional groups through nucleophilic substitution reactions (Alagarsamy & Parthiban, 2013).
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives is characterized by a bicyclic system combining a benzene ring fused to a quinazoline ring. This core structure is versatile, allowing for various substitutions that significantly impact the compound's properties and reactivity. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly used to determine the structure and confirm the identity of synthesized compounds (Berest et al., 2011).
Chemical Reactions and Properties
Quinazolinone derivatives undergo a range of chemical reactions, reflecting their rich chemistry. These reactions include nucleophilic substitution, where different nucleophiles replace a halogen or another leaving group, and reactions with amines to form amide bonds. The presence of the thio-substituent in the quinazolinone structure allows for further chemical modifications, such as oxidation or alkylation, leading to a wide variety of derivatives with distinct chemical properties (Kovalenko et al., 2012).
Physical Properties Analysis
The physical properties of quinazolinone derivatives, including "2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N-methyl-N-phenylacetamide," are influenced by their molecular structure. These properties can include solubility in various solvents, melting points, and crystalline forms. Such characteristics are crucial for the compound's application in chemical and pharmaceutical research (Alagarsamy et al., 2009).
Chemical Properties Analysis
The chemical properties of quinazolinone derivatives are shaped by their functional groups. For instance, the amide and thioether groups in the compound influence its reactivity towards hydrolysis, redox reactions, and its behavior in the presence of both nucleophiles and electrophiles. These properties are pivotal in understanding the compound's potential reactivity and stability under different chemical conditions (Alagarsamy et al., 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methyl-N-phenylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2S/c1-3-22-18(24)15-11-7-8-12-16(15)20-19(22)25-13-17(23)21(2)14-9-5-4-6-10-14/h4-12H,3,13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRMADSXLQLUBLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)N(C)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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